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Compound Name: Triallyl isocyanurate

Cat. No.: B093782 Get Quote

An In-depth Technical Guide to Triallyl Isocyanurate (TAIC)

Introduction
Triallyl isocyanurate (TAIC) is a trifunctional crosslinking agent widely utilized in the polymer

industry. Its unique structure, featuring a thermally stable isocyanurate ring and three reactive

allyl groups, allows it to significantly enhance the thermal, mechanical, and chemical resistance

properties of various polymers.[1][2] TAIC is instrumental in the production of high-performance

materials used in demanding applications, including wire and cable insulation, automotive

parts, and advanced composites.[3][4] This guide provides a comprehensive overview of its

chemical structure, properties, synthesis, and core applications for researchers and

professionals in materials science and chemical engineering.

Chemical Structure and Identification
TAIC is structurally defined as a triazine derivative with three allyl groups attached to the

nitrogen atoms of an isocyanurate ring.[1]

IUPAC Name: 1,3,5-tris(prop-2-en-1-yl)-1,3,5-triazinane-2,4,6-trione[5]

CAS Number: 1025-15-6[6]

Molecular Formula: C₁₂H₁₅N₃O₃[7]
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Synonyms: Isocyanuric acid triallyl ester, 1,3,5-Triallyl-s-triazine-2,4,6(1H,3H,5H)-trione,

TAIC[5]

1. Charge Reactor:
- Sodium Isocyanurate

- Acetonitrile
- Catalysts (CuCl, Et₃N)

2. Heat to 70-75°C

3. Add Allyl Chloride
(dropwise, 3.5-4h)

4. React at 80-85°C
(4h)

5. Cool to Room Temp.

6. Filter Solids
(NaCl byproduct)

7. Evaporate Solvent
(Acetonitrile)

8. Vacuum Distillation
(113-115°C / 133.3 Pa)

Pure TAIC Product

 

1. Initiation

2. Propagation

Peroxide (R-O-O-R)

Heat (Δ)

2 R-O•
(Primary Radicals)

Polymer Chain (P-H)

H Abstraction

Polymer Radical (P•)

TAIC Molecule

Crosslinked Network

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Triallyl-isocyanurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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